Cas no 1021227-35-9 (1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)

• Product Name: 1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine
• CAS No: 1021227-35-9
• MF: C₁₇H₁₆BrFN₆O₂
• MW: 435.250345230103
• CID: 5776541
• Update Time: 2025-10-31

1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• (5-bromofuran-2-yl)-[4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]methanone
• 1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

• Inchi： 1S/C17H16BrFN6O2/c18-15-5-4-14(27-15)17(26)24-8-6-23(7-9-24)11-16-20-21-22-25(16)13-3-1-2-12(19)10-13/h1-5,10H,6-9,11H2
• InChI Key： QFDBNRGNZFWQKG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Br)O1)(N1CCN(CC2N(C3=CC=CC(F)=C3)N=NN=2)CC1)=O

Additional information on 1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine

Chemical Profile of 1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1021227-35-9)

The compound 1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine, identified by its CAS number 1021227-35-9, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the integration of multiple pharmacophoric elements, making it a subject of considerable interest for medicinal chemists and biologists exploring novel therapeutic avenues.

The structural framework of this molecule combines a 5-bromofuran-2-carbonyl moiety with a piperazine ring substituted at the 4-position by a complex tetrazole group linked to a 3-fluorophenyl ring. This arrangement creates a multifaceted scaffold that is likely to interact with biological targets in diverse ways. The 5-bromofuran-2-carbonyl part, in particular, is often employed in medicinal chemistry due to its ability to serve as a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing treatments for various diseases. The piperazine moiety, for instance, is well-known for its role as a pharmacophore in numerous drugs used to treat conditions ranging from hypertension to parasitic infections. Its structural flexibility allows for interactions with both hydrophobic and hydrophilic regions of biological targets, making it an attractive scaffold for medicinal chemists.

The tetrazole ring appended to the piperazine nitrogen in this compound adds another layer of complexity and potential functionality. Tetrazoles are known for their ability to modulate enzyme activity and receptor binding, often through interactions involving their nitrogen atoms. The presence of the 3-fluorophenyl group further enhances the molecular complexity by introducing electronic and steric effects that can influence binding affinity and selectivity.

In the context of contemporary research, this compound has garnered attention due to its potential applications in the development of small-molecule inhibitors targeting enzymes and receptors involved in inflammatory and immunological pathways. The combination of fluorine substitution on the aromatic ring and the tetrazole moiety is particularly noteworthy, as such structural features are frequently associated with enhanced metabolic stability and improved pharmacokinetic profiles.

One area where this compound shows promise is in the inhibition of kinases, which are enzymes that play critical roles in cell signaling pathways associated with cancer and inflammatory diseases. The unique arrangement of functional groups around the piperazine core may allow it to selectively bind to specific kinase domains while minimizing off-target effects. This selectivity is crucial for developing drugs that are both effective and safe for therapeutic use.

Furthermore, the 5-bromofuran-2-carbonyl group provides an excellent site for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions enable the introduction of additional aryl or heteroaryl groups into the molecule, expanding its chemical space and potentially uncovering new biological activities. Such synthetic versatility is highly valued in drug discovery pipelines, as it allows researchers to rapidly explore diverse structural modifications.

Another intriguing aspect of this compound is its potential role as an intermediate in the synthesis of more complex molecules with therapeutic applications. The presence of multiple reactive sites—such as the carbonyl group and the tetrazole nitrogen—makes it a valuable building block for constructing larger scaffolds that can be optimized for specific biological targets. This modular approach to drug design is increasingly favored in modern pharmaceutical research due to its efficiency and scalability.

The incorporation of fluorine into the 3-fluorophenyl ring is particularly significant from a medicinal chemistry perspective. Fluorine atoms are frequently introduced into drug molecules because they can modulate electronic properties, influence metabolic stability, and enhance binding affinity at biological targets. In this compound, the fluorine atom may contribute to improved lipophilicity and reduced susceptibility to enzymatic degradation, thereby extending its half-life in vivo.

Recent studies have also explored the use of tetrazole-containing compounds as tools for probing biological pathways and understanding enzyme mechanisms. The reactivity of tetrazoles can be harnessed to develop probes that report on enzyme activity or substrate binding preferences. This makes compounds like this one valuable not only as potential drug candidates but also as research tools for elucidating fundamental biological processes.

The synthesis of 1-(5-bromofuran-2-carbonyl)-4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine (CAS No. 1021227-35-9) would typically involve multi-step organic transformations starting from commercially available precursors. Key steps would likely include condensation reactions to form amide bonds followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions to introduce additional functional groups. The careful control of reaction conditions would be essential to ensure high yields and purity.

In conclusion, this compound represents a promising candidate for further exploration in pharmaceutical research due to its complex structure and multifaceted functional groups. Its potential applications in inhibiting kinases and other enzymes involved in disease pathways make it an attractive target for medicinal chemists seeking novel therapeutics. Additionally, its synthetic versatility allows for extensive derivatization efforts aimed at optimizing its biological activity and pharmacokinetic properties.